Cas no 2416217-62-2 ((3R,6S)-3-[(2S)-Butan-2-yl]-6-methylpiperazine-2,5-dione)

• Product Name: (3R,6S)-3-[(2S)-Butan-2-yl]-6-methylpiperazine-2,5-dione
• CAS No: 2416217-62-2
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 6382005
• PubChem ID: 98598010
• Update Time: 2025-06-11

(3R,6S)-3-[(2S)-Butan-2-yl]-6-methylpiperazine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• (3R,6S)-3-[(2S)-Butan-2-yl]-6-methylpiperazine-2,5-dione
• EN300-7504588
• 2416217-62-2

• Inchi： 1S/C9H16N2O2/c1-4-5(2)7-9(13)10-6(3)8(12)11-7/h5-7H,4H2,1-3H3,(H,10,13)(H,11,12)/t5-,6-,7+/m0/s1
• InChI Key： JDRIJDPCYNFZIT-LYFYHCNISA-N
• SMILES： O=C1[C@@H]([C@@H](C)CC)NC([C@H](C)N1)=O

Computed Properties

• Exact Mass: 184.121177757g/mol
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3R,6S)-3-[(2S)-Butan-2-yl]-6-methylpiperazine-2,5-dione

Comprehensive Overview of Compound CAS No. 2416217-62-2: (3R,6S)-3-[(2S)-Butan-2-yl]-6-methylpiperazine-2,5-dione

(3R,6S)-3-[(2S)-Butan-2-yl]-6-methylpiperazine-2,5-dione, identified by the CAS number 2416217-62-2, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperazines, which are widely studied for their diverse biological activities and potential therapeutic applications. The unique stereochemistry and functional groups of this molecule make it a promising candidate for various drug discovery programs.

The structure of (3R,6S)-3-[(2S)-Butan-2-yl]-6-methylpiperazine-2,5-dione features a piperazine ring with specific substituents at the 3 and 6 positions. The (3R,6S) stereochemistry is crucial for its biological activity, as enantiomers often exhibit different pharmacological properties. The presence of a butyl group at the 3-position and a methyl group at the 6-position contributes to its overall stability and solubility, making it an attractive molecule for further investigation.

Recent studies have highlighted the potential of (3R,6S)-3-[(2S)-Butan-2-yl]-6-methylpiperazine-2,5-dione in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play critical roles in mood regulation, cognitive function, and motor control. By targeting these systems, (3R,6S)-3-[(2S)-Butan-2-yl]-6-methylpiperazine-2,5-dione may offer new avenues for treating conditions such as depression, anxiety, and Parkinson's disease.

In addition to its neurological applications, (3R,6S)-3-[(2S)-Butan-2-yl]-6-methylpiperazine-2,5-dione has also been explored for its potential in cancer therapy. Preclinical studies have demonstrated that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. Specifically, it has shown promise in targeting cancers that overexpress specific receptors or enzymes, making it a valuable lead compound for further development.

The pharmacokinetic properties of (3R,6S)-3-[(2S)-Butan-2-yl]-6-methylpiperazine-2,5-dione have been extensively studied to ensure its suitability for clinical use. Data from animal models indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been found to have good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Moreover, preliminary safety assessments have shown that it is well-tolerated at therapeutic doses with minimal side effects.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the efficacy and safety of (3R,6S)-3-[(2S)-Butan-2-yl]-6-methylpiperazine-2,5-dione. These trials are focusing on various indications such as major depressive disorder (MDD), generalized anxiety disorder (GAD), and neurodegenerative diseases. Early results from these trials are promising and suggest that this compound may offer significant benefits over existing treatments.

In conclusion, (3R,6S)-3-[(2S)-Butan-2-yl]-6-methylpiperazine-2,5-dione (CAS No. 2416217-62-2) is a promising compound with a wide range of potential applications in medicine. Its unique stereochemistry and functional groups make it an attractive candidate for drug development in areas such as neuroscience and oncology. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for new treatment options for patients suffering from various diseases.